Cas no 898443-95-3 (3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea)

• Product Name: 3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea
• CAS No: 898443-95-3
• MF: C₁₉H₂₀ClN₃O₂
• MW: 357.834003448486
• CID: 5484907
• Update Time: 2025-10-29

3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(3-methoxyphenyl)urea
• 3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea

• Inchi： 1S/C19H20ClN3O2/c1-13-8-9-15(12-17(13)20)23(18-7-4-10-21-18)19(24)22-14-5-3-6-16(11-14)25-2/h3,5-6,8-9,11-12H,4,7,10H2,1-2H3,(H,22,24)
• InChI Key： OJRORNCLWSXPMA-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(Cl)=C1)(C1=NCCC1)C(NC1=CC=CC(OC)=C1)=O

Additional information on 3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea

3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea: A Comprehensive Overview

The compound with CAS No 898443-95-3, known as 3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a urea functional group, a 3-chloro-4-methylphenyl moiety, and a 3,4-dihydro-2H-pyrrol-5-yl group. The presence of these substituents contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of urea-based compounds in drug discovery and material science. The urea functional group in this compound is known for its ability to form hydrogen bonds, making it a versatile building block in medicinal chemistry. The 3-chloro-4-methylphenyl group introduces electronic and steric effects, which can influence the compound's reactivity and bioavailability. Similarly, the 3,4-dihydro-2H-pyrrol-5-yl group adds a cyclic amine structure, enhancing the molecule's flexibility and potential for interaction with biological targets.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Researchers have explored its ability to modulate enzyme activity and cellular signaling pathways. For instance, studies have shown that this compound exhibits antimicrobial properties, making it a candidate for the development of new antibiotics. Additionally, its antioxidant activity has been investigated in the context of combating oxidative stress-related diseases such as neurodegenerative disorders.

The synthesis of 3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of intermediate urea derivatives and subsequent coupling reactions to introduce the desired substituents. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and purity levels, ensuring the compound's suitability for further studies.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's molecular structure. These methods provide detailed insights into the spatial arrangement of atoms and bonding interactions within the molecule. For example, X-ray crystallography has revealed that the compound adopts a specific conformation that optimizes intermolecular interactions, which is crucial for its biological activity.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it exhibits moderate solubility in aqueous solutions and demonstrates favorable absorption profiles in preclinical models. These characteristics suggest that it could be developed into an orally bioavailable drug candidate. However, further studies are required to evaluate its safety profile and efficacy in human subjects.

Another area of interest is the compound's role in material science. Its unique combination of functional groups makes it a potential candidate for applications in polymer chemistry and nanotechnology. For instance, researchers have explored its ability to act as a crosslinking agent in polymeric materials, enhancing their mechanical properties and thermal stability.

In conclusion, CAS No 898443-95-3, or 3-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(3-methoxyphenyl)urea, represents a fascinating example of how complex organic molecules can be tailored for diverse applications. With ongoing advancements in synthetic methods and biological testing, this compound holds immense potential for contributing to breakthroughs in medicine and materials science.